Cas no 32469-38-8 (N/A)

N/A structure
N/A structure
Product name:N/A
CAS No:32469-38-8
MF:C13H22O3
MW:226.311984539032
CID:2041029
PubChem ID:15624543

N/A Chemical and Physical Properties

Names and Identifiers

    • 1-(3-hydroxybut-1-ynyl)-2,2,6-trimethylcyclohexane-1,4-diol
    • 1-(3-Hydroxybut-1-yn-1-yl)-2,2,6-trimethylcyclohexane-1,4-diol
    • SCHEMBL9782753
    • 32469-38-8
    • DTXSID10575971
    • N/A
    • Inchi: InChI=1S/C13H22O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h9-11,14-16H,7-8H2,1-4H3
    • InChI Key: NNHZRFWALNMRKS-UHFFFAOYSA-N
    • SMILES: CC1CC(CC(C1(C#CC(C)O)O)(C)C)O

Computed Properties

  • Exact Mass: 226.15700
  • Monoisotopic Mass: 226.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • PSA: 60.69000
  • LogP: 0.91870

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